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Compound of Interest

Compound Name:
4-Methyl-2-nitrophenyl

isothiocyanate

CAS No.: 17614-74-3

Cat. No.: B100235

Get Quote

Executive Summary: The "Must-Know"
4-Methyl-2-nitrophenyl isothiocyanate (CAS: 17614-74-3) is a potent electrophile used

primarily in heterocycle synthesis. It presents a dual hazard profile: corrosivity (due to the

isothiocyanate group) and systemic toxicity (characteristic of nitro-aromatics).

Critical Directive: Do NOT dispose of this compound down the drain. Do NOT mix with strong

oxidizers or acids.[1] The only validated disposal method for the pure substance is high-

temperature incineration at a permitted facility equipped with scrubbers for nitrogen oxides (

) and sulfur oxides (

).

Chemical Safety Profile & Disposal Data
Use this data to populate waste tags and risk assessments.
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Parameter Specification Operational Implication

CAS Number 17614-74-3
Unique identifier for waste

manifesting.

Molecular Formula

Contains Nitrogen & Sulfur;

incineration will generate

and

.

Physical State
Solid (Yellow crystalline

powder)

Dust generation is a primary

inhalation risk during transfer.

UN Number UN 2923 (or UN 2811)

Corrosive solid, toxic, n.o.s.

(Check specific vendor SDS;

often classified as

Corrosive/Toxic).

Hazard Class 8 (Corrosive), 6.1 (Toxic)
Requires "Corrosive" and

"Toxic" secondary labeling.

Reactivity
Moisture Sensitive /

Electrophilic

Reacts with amines, alcohols,

and water (slowly). Evolves

toxic vapors if heated to

decomposition.[2]

Pre-Disposal Assessment & Decision Logic
Effective disposal begins with characterization. Use the following logic to determine the correct

waste stream.
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Waste Identification:
4-Methyl-2-nitrophenyl isothiocyanate

Physical State?

Solid Waste
(Pure Substance/Spill Debris)

 Powder/Crystals

Liquid Waste
(Reaction Mixtures/Mother Liquors)

 Solution

Protocol A:
Double-Bag & Incinerate Solvent Compatibility?

Halogenated Solvents
(DCM, Chloroform)

 Contains Halogens

Non-Halogenated
(Ethyl Acetate, Toluene)

 Flammable Organics

Aqueous Stream
(Quenched Reactions)

 Water/Buffer

Click to download full resolution via product page

Figure 1: Decision matrix for segregating isothiocyanate waste streams.

Operational Disposal Protocols
Protocol A: Solid Waste (Expired Chemicals &
Contaminated Solids)
Applicability: Pure substance, contaminated gloves, weighing boats, and spill cleanup debris.

Primary Containment: Place the solid material into a clear, chemically resistant plastic bag

(polyethylene is suitable).

Secondary Containment: Place the sealed primary bag into a second bag or a wide-mouth

high-density polyethylene (HDPE) jar.
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Labeling: Affix a hazardous waste tag immediately.

Constituents: "4-Methyl-2-nitrophenyl isothiocyanate, 98%."[3]

Hazards: Check "Toxic" and "Corrosive."[1][4]

Storage: Store in a satellite accumulation area (SAA) designated for toxic solids. Keep away

from oxidizers.[1][5]

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors or reaction mixtures containing the compound.

Segregation:

If dissolved in Dichloromethane (DCM)

Halogenated Waste.

If dissolved in Ethyl Acetate/Toluene

Non-Halogenated Organic Waste.

Quenching (Recommended for High Concentrations):

Before disposal, if the concentration is high (>5%), consider quenching the reactive

isothiocyanate group to a stable thiourea.

Method: Add an excess of ammonia (ammonium hydroxide) or a primary amine (e.g., Tris

buffer) to the solution. Stir for 1-2 hours.

Mechanism:[1][6][7][8][9] The amine attacks the electrophilic carbon of the

group, forming a stable thiourea derivative. This reduces the volatility and lachrymatory
potential of the waste.

Container: Use standard solvent safety cans or HDPE carboys. Do not use metal containers

if the solution is acidic.[1]
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Emergency Spill Management & Neutralization
The "Why" behind the protocol: Isothiocyanates are hydrophobic. Pouring water on a spill will

cause the powder to clump and float, failing to neutralize it. You must use a surfactant to wet

the solid and a nucleophile (base) to chemically degrade it.

Decontamination Solution Recipe
Water: 90%

Surfactant: 5% (Dish soap or Alconox) – Essential for wetting hydrophobic powder.

Active Agent: 5% Sodium Carbonate (

) or dilute Ammonium Hydroxide. – Promotes hydrolysis/aminolysis.

Step-by-Step Spill Response
Evacuate & PPE: Isolate the area. Wear a full-face respirator (or work in a hood), double

nitrile gloves, and a lab coat.

Containment: Cover the spill with a spill pad or absorbent material (vermiculite) to prevent

dust dispersion.

Chemical Deactivation:

Gently pour the Decontamination Solution over the absorbent material.

Allow to sit for 15–30 minutes. This allows the base to hydrolyze the isothiocyanate to the

corresponding amine (4-methyl-2-nitroaniline), which is less volatile (though still toxic).

Cleanup: Scoop the wet slurry into a hazardous waste bag (Protocol A).

Surface Wash: Wipe the surface with methanol or ethanol to remove organic residues,

followed by a soap-and-water wash.

Spill Incident 1. Isolate & PPE
(Resp. Protection)

2. Cover w/ Absorbent
(Prevent Dust)

3. Apply Decon Soln
(Surfactant + Base)

4. Wait 30 Mins
(Hydrolysis)

5. Collect as
Solid Waste
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Figure 2: Emergency spill response workflow ensuring chemical neutralization.
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Disclaimer: This guide is for informational purposes for trained scientific personnel. Always

adhere to your specific institution's Environmental Health & Safety (EHS) regulations and local

government laws regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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